Cas no 338953-54-1 ((4-Chlorophenyl)3-chloro-5-(trifluoromethyl)-2-pyridinylmethanone)

• Product Name: (4-Chlorophenyl)3-chloro-5-(trifluoromethyl)-2-pyridinylmethanone
• CAS No: 338953-54-1
• MDL: MFCD00244680
• CID: 4647981
• Update Time: 2025-05-23

(4-Chlorophenyl)3-chloro-5-(trifluoromethyl)-2-pyridinylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)3-chloro-5-(trifluoromethyl)-2-pyridinylmethanone

• MDL： MFCD00244680

Computed Properties

• Exact Mass: 318.978
• Monoisotopic Mass: 318.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on (4-Chlorophenyl)3-chloro-5-(trifluoromethyl)-2-pyridinylmethanone

(4-Chlorophenyl)3-chloro-5-(trifluoromethyl)-2-pyridinylmethanone: A Comprehensive Overview

(4-Chlorophenyl)3-chloro-5-(trifluoromethyl)-2-pyridinylmethanone, identified by the CAS registry number 338953-54-1, is a complex organic compound with a unique structure that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound belongs to the class of pyridinylmethanones, which are known for their versatile applications in drug discovery and pest control. The molecule's structure is characterized by a pyridine ring substituted with chlorine atoms at positions 3 and 4, a trifluoromethyl group at position 5, and a ketone group attached to a phenyl ring substituted with a chlorine atom at position 4.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of substituents such as chlorine and trifluoromethyl groups is achieved through electrophilic substitution reactions or nucleophilic aromatic substitution, depending on the specific conditions. The final step involves the formation of the ketone group via oxidation or coupling reactions, ensuring the stability and functionality of the molecule. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable applications of (4-Chlorophenyl)3-chloro-5-(trifluoromethyl)-2-pyridinylmethanone is in the development of herbicides. Studies have shown that this compound exhibits potent activity against a wide range of weeds, particularly those resistant to conventional herbicides. Its mechanism of action involves interference with essential biochemical pathways in plants, leading to growth inhibition or complete eradication. Researchers have also explored its potential as an insecticide, demonstrating effectiveness against various agricultural pests without causing harm to non-target species.

In the pharmaceutical sector, this compound has been investigated for its anti-inflammatory and antioxidant properties. Preclinical studies indicate that it can reduce inflammation by modulating key enzymes and signaling pathways involved in inflammatory responses. Additionally, its ability to scavenge free radicals makes it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The environmental impact of (4-Chlorophenyl)3-chloro-5-(trifluoromethyl)-2-pyridinylmethanone has also been a subject of recent research. Studies suggest that it degrades relatively quickly under aerobic conditions, reducing its persistence in soil and water systems. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop strategies for minimizing environmental risks.

In conclusion, (4-Chlorophenyl)3-chloro-5-(trifluoromethyl)-2-pyridinylmethanone (CAS No. 338953-54-1) is a multifaceted compound with significant potential in agriculture and medicine. Its unique structure, coupled with advancements in synthetic methods and application research, positions it as a valuable tool for addressing challenges in crop protection and human health. Continued research will undoubtedly unlock further applications and optimizations for this intriguing molecule.